Cas no 1310708-93-0 (1H-Indole, 2-phenyl-1-(2-pyrimidinyl)-)

1H-Indole, 2-phenyl-1-(2-pyrimidinyl)- structure
1310708-93-0 structure
Product Name:1H-Indole, 2-phenyl-1-(2-pyrimidinyl)-
CAS No:1310708-93-0
MF:C18H13N3
MW:271.315923452377
CID:5687528
Update Time:2023-09-25

1H-Indole, 2-phenyl-1-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 2-phenyl-1-(2-pyrimidinyl)-
    • Inchi: 1S/C18H13N3/c1-2-7-14(8-3-1)17-13-15-9-4-5-10-16(15)21(17)18-19-11-6-12-20-18/h1-13H
    • InChI Key: XXCZBAPJFSJFLY-UHFFFAOYSA-N
    • SMILES: N1(C2=NC=CC=N2)C2=C(C=CC=C2)C=C1C1=CC=CC=C1

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Melting Point: 150-151 °C
  • Boiling Point: 521.8±43.0 °C(Predicted)
  • pka: 0.72±0.33(Predicted)
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